2-(1-benzothiophen-2-yl)-1-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-2-ol

• IUPAC Name: 2-(1-benzothiophen-2-yl)-1-([1,3]thiazolo[4,5-c]pyridin-2-ylamino)propan-2-ol
• InChI: InChI=1S/C17H15N3OS2/c1-17(21,15-8-11-4-2-3-5-13(11)22-15)10-19-16-20-12-9-18-7-6-14(12)23-16/h2-9,21H,10H2,1H3,(H,19,20)
• InChI Key: UUPDWPSLQQOHPE-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1=NC2=C(S1)C=CN=C2)(C3=CC4=CC=CC=C4S3)O
• Molecular Formula: C17H15N3OS2
• Molecular Weight: 341.5 g/mol
• CAS No.: 2640829-43-0

Description

2-(1-benzothiophen-2-yl)-1-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-2-ol, also known as BTTP, is a heterocyclic compound that has been studied for its potential applications in scientific research. BTTP is a small molecule that has been found to have a variety of biochemical and physiological effects, making it a promising compound for use in laboratory experiments.

Scientific Research Applications

2-(1-benzothiophen-2-yl)-1-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-2-ol has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory and anti-oxidant properties, making it a promising compound for use in laboratory experiments. Additionally, this compound has been found to have anti-tumor and anti-cancer properties, making it a potential candidate for use in cancer research. Additionally, this compound has been found to have anti-bacterial and anti-viral properties, making it a promising compound for use in medical research.

Mechanism of Action

The mechanism of action of 2-(1-benzothiophen-2-yl)-1-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-2-ol is not yet fully understood. However, it is believed that this compound acts as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. Additionally, this compound is believed to act as an inhibitor of nuclear factor-kappa B (NF-kB), a transcription factor that is involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for use in laboratory experiments. Additionally, this compound has been found to have anti-tumor and anti-cancer properties, making it a potential candidate for use in cancer research. Additionally, this compound has been found to have anti-bacterial and anti-viral properties, making it a promising compound for use in medical research.

Advantages and Limitations for Lab Experiments

The use of 2-(1-benzothiophen-2-yl)-1-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-2-ol in laboratory experiments has both advantages and limitations. One advantage is that this compound is a small molecule, making it easy to synthesize and use in experiments. Additionally, this compound has been found to have a variety of biochemical and physiological effects, making it a promising compound for use in laboratory experiments. However, the mechanism of action of this compound is not yet fully understood, making it difficult to predict the exact effects of this compound in experiments. Additionally, this compound is a relatively new compound, making it difficult to predict its long-term effects.

Future Directions

There are a variety of potential future directions for research involving 2-(1-benzothiophen-2-yl)-1-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-2-ol. One potential direction is to further investigate the mechanism of action of this compound and its effects on various biochemical and physiological processes. Additionally, further research could be done to investigate the potential applications of this compound in medical and laboratory experiments. Additionally, further research could be done to investigate the potential long-term effects of this compound. Finally, further research could be done to investigate the potential toxicity of this compound and its potential side effects.

Synthesis Methods

2-(1-benzothiophen-2-yl)-1-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-2-ol can be synthesized using a variety of methods. One method is the reaction of 1-benzothiophene-2-carboxylic acid with 1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}amino-2-propanol in the presence of anhydrous sodium acetate and acetic acid. This reaction yields a product that is then purified by recrystallization. Another method involves the reaction of 1-benzothiophene-2-carboxylic acid with 1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}amino-2-propanol in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction yields an intermediate product which is then purified by recrystallization.